Cas no 1804898-20-1 (Methyl 2-bromo-3-chloromethyl-6-cyanobenzoate)

Methyl 2-bromo-3-chloromethyl-6-cyanobenzoate structure
1804898-20-1 structure
Product Name:Methyl 2-bromo-3-chloromethyl-6-cyanobenzoate
CAS No:1804898-20-1
MF:C10H7BrClNO2
MW:288.525080919266
CID:4795281
Update Time:2025-09-20

Methyl 2-bromo-3-chloromethyl-6-cyanobenzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 2-bromo-3-chloromethyl-6-cyanobenzoate
    • Inchi: 1S/C10H7BrClNO2/c1-15-10(14)8-7(5-13)3-2-6(4-12)9(8)11/h2-3H,4H2,1H3
    • InChI Key: HNKFVNJOGLFKKW-UHFFFAOYSA-N
    • SMILES: BrC1C(C(=O)OC)=C(C#N)C=CC=1CCl

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 288
  • XLogP3: 2.6
  • Topological Polar Surface Area: 50.1

Methyl 2-bromo-3-chloromethyl-6-cyanobenzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A015009189-1g
Methyl 2-bromo-3-chloromethyl-6-cyanobenzoate
1804898-20-1 97%
1g
1,460.20 USD 2021-05-31
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